Cas no 2137817-29-7 (4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride)

• Product Name: 4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride
• CAS No: 2137817-29-7
• MF: C₁₁H₈FNO₃S
• MW: 253.24952507019
• CID: 6333505
• PubChem ID: 165745326
• Update Time: 2025-05-19

4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728455
• 4-(pyridin-3-yloxy)benzene-1-sulfonyl fluoride
• 2137817-29-7
• 4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C11H8FNO3S/c12-17(14,15)11-5-3-9(4-6-11)16-10-2-1-7-13-8-10/h1-8H
• InChI Key： NJUQQJDWYOKGCW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=NC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 253.02089245g/mol
• Monoisotopic Mass: 253.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride

4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride: A Comprehensive Overview

The compound 4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride (CAS No. 2137817-29-7) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This molecule is characterized by its unique structure, which combines a pyridine ring, a sulfonyl group, and a fluorine atom in a specific spatial arrangement. The sulfonyl fluoride functional group is particularly noteworthy, as it confers reactivity and versatility to the compound, making it a valuable precursor in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl fluorides as key intermediates in the construction of bioactive molecules. Researchers have demonstrated that the pyridin-3-yloxy substituent enhances the molecule's electronic properties, enabling it to participate in a wide range of nucleophilic substitutions and coupling reactions. These reactions are pivotal in the development of novel pharmaceutical agents, agrochemicals, and advanced materials.

The synthesis of 4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. This intermediate undergoes a substitution reaction with pyridine derivatives to introduce the pyridin-3-yloxy group. The final step involves the conversion of the sulfonyl chloride to the sulfonyl fluoride using appropriate reagents. This sequence has been optimized to achieve high yields and excellent purity, ensuring that the compound meets the stringent requirements of modern chemical research.

From a structural standpoint, the molecule exhibits a planar geometry around the sulfonyl group, which is flanked by electron-withdrawing fluorine atoms. This arrangement stabilizes the molecule and enhances its reactivity towards nucleophiles. The pyridin-3-yloxy group contributes to the overall aromaticity of the compound, while also providing opportunities for further functionalization through its nitrogen atom.

Recent studies have explored the application of 4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride in medicinal chemistry. For instance, researchers have utilized this compound as a building block for constructing kinase inhibitors and other enzyme-targeted therapeutics. The sulfonyl fluoride group has been shown to effectively bind to catalytic sites on protein targets, making it an attractive moiety for drug design.

In addition to its role in drug discovery, this compound has found utility in materials science. Its ability to undergo polymerization under specific conditions has led to its investigation as a monomer for producing high-performance polymers with tailored electronic properties. These polymers hold promise for applications in optoelectronics and advanced coatings.

The environmental impact of 4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride has also been a topic of recent research. Studies have shown that the compound exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally benign under standard usage conditions. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 4-(Pyridin-3-yloxy)benzene-1-sulfonyl fluoride (CAS No. 2137817-29-7) is a versatile and intriguing chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, medicinal chemistry, and materials science. As ongoing studies continue to uncover new uses for this compound, its significance within the scientific community is likely to grow further.